Cas no 157286-82-3 (2-Amino-1-mesityl-4,5-dimethyl-1H-pyrrole-3-carbonitrile)

• Product Name: 2-Amino-1-mesityl-4,5-dimethyl-1H-pyrrole-3-carbonitrile
• CAS No: 157286-82-3
• MF: C₁₆H₁₉N₃
• MW: 253.342163324356
• MDL: MFCD05150359
• CID: 1084933
• PubChem ID: 401908
• Update Time: 2025-11-04

2-Amino-1-mesityl-4,5-dimethyl-1H-pyrrole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1-mesityl-4,5-dimethyl-1H-pyrrole-3-carbonitrile
• CHEMBL2000495
• 157286-82-3
• MFCD05150359
• AKOS005925071
• DTXSID201149689
• CS-0497978
• NCI60_039941
• NSC715592
• 2-amino-4,5-dimethyl-1-(2,4,6-trimethylphenyl)pyrrole-3-carbonitrile
• 2-Amino-4,5-dimethyl-1-(2,4,6-trimethylphenyl)-1H-pyrrole-3-carbonitrile
• 2-AMINO-4,5-DIMETHYL-1-(2,4,6-TRIMETHYL-PHENYL)-1H-PYRROLE-3-CARBONITRILE
• DIQBKQWMTLZBOB-UHFFFAOYSA-N
• SCHEMBL6783806
• NSC-715592
• 1H-Pyrrole-3-carbonitrile, 2-amino-4,5-dimethyl-1-(2,4,6-trimethylphenyl)-

• MDL： MFCD05150359
• Inchi： 1S/C16H19N3/c1-9-6-10(2)15(11(3)7-9)19-13(5)12(4)14(8-17)16(19)18/h6-7H,18H2,1-5H3
• InChI Key： DIQBKQWMTLZBOB-UHFFFAOYSA-N
• SMILES： N1(C(=C(C#N)C(C)=C1C)N)C1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 253.157897619g/mol
• Monoisotopic Mass: 253.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 54.7Ų

Additional information on 2-Amino-1-mesityl-4,5-dimethyl-1H-pyrrole-3-carbonitrile

2-Amino-1-mesityl-4,5-dimethyl-1H-pyrrole-3-carbonitrile: A Comprehensive Overview

The compound 2-Amino-1-mesityl-4,5-dimethyl-1H-pyrrole-3-carbonitrile, identified by the CAS number 157286-82-3, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrrole derivatives, which are widely studied for their unique electronic properties and reactivity. The structure of this molecule incorporates several functional groups, including an amino group, a mesityl substituent, and a cyano group, all of which contribute to its distinctive chemical behavior.

Recent studies have highlighted the importance of pyrrole derivatives in drug discovery and materials science. The presence of the amino group in 2-Amino-1-mesityl-4,5-dimethyl-1H-pyrrole-3-carbonitrile enhances its ability to participate in hydrogen bonding, a critical interaction in biological systems. This property makes it a promising candidate for use in medicinal chemistry, particularly in the development of bioactive compounds with potential therapeutic applications.

The mesityl group attached to the pyrrole ring introduces steric bulk and electronic effects that can influence the molecule's reactivity and stability. This substituent is known to enhance the molecule's solubility in organic solvents, making it easier to handle in laboratory settings. Additionally, the dimethyl groups at positions 4 and 5 of the pyrrole ring provide further steric hindrance, which can be advantageous in certain synthetic pathways or when designing molecules with specific physical properties.

The cyano group at position 3 of the pyrrole ring is another key feature of this compound. Cyano groups are electron-withdrawing groups that can significantly alter the electronic properties of a molecule. In this case, the cyano group increases the electrophilicity of the pyrrole ring, making it more reactive towards nucleophilic attacks. This characteristic is particularly useful in organic synthesis, where such reactivity can be harnessed to construct more complex molecular architectures.

Recent research has focused on the synthesis and characterization of this compound using advanced spectroscopic techniques such as NMR and IR spectroscopy. These studies have provided valuable insights into the molecular structure and bonding patterns of 2-Amino-1-mesityl-4,5-dimethyl-1H-pyrrole-3-carbonitrile. Furthermore, computational chemistry methods have been employed to predict its electronic properties and reactivity under various conditions.

In terms of applications, this compound has shown potential in the field of materials science as a precursor for synthesizing advanced materials with tailored properties. For instance, its ability to form stable coordination complexes with metal ions makes it a candidate for use in catalysis or as a ligand in coordination chemistry.

The synthesis of 2-Amino-1-mesityl-4,5-dimethyl-1H-pyrrole-3-carbonitrile typically involves multi-step reactions that require precise control over reaction conditions. Recent advancements in synthetic methodologies have enabled higher yields and improved purity levels for this compound. These improvements are crucial for its use in large-scale applications or as an intermediate in industrial processes.

In conclusion, 2-Amino-1-mesityl-4,5-dimethyl-1H-pyrrole-3-carbonitrile is a versatile compound with a wide range of potential applications across various fields. Its unique combination of functional groups and electronic properties makes it an interesting subject for further research and development. As new studies emerge, this compound is expected to play an increasingly important role in both academic and industrial settings.